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Compound of Interest

Compound Name: (-)-Conduritol B

CAS No.: 80338-90-5

Cat. No.: B1250140

Get Quote

Executive Summary
Conduritol B (cyclohex-5-ene-1,3,4-triol derivatives) represents a class of cyclic polyols acting

as glycosidase inhibitor precursors.[1] While the alkene "Conduritol B" possesses inherent

chirality, its most significant biological application lies in its epoxide derivative, Conduritol B

Epoxide (CBE). CBE is a potent, irreversible, mechanism-based inhibitor of acid

-glucosidase (GBA1) and is the gold standard for inducing chemical models of Gaucher
disease.

This guide dissects the stereochemical nuances between (+)- and (-)-Conduritol B, their

conversion to the active epoxide, and the specific protocols required to assay their biological

activity.

Stereochemical Foundation
Structural Architecture
Conduritol B describes the (1,2,4/3)-cyclohex-5-ene-1,2,3,4-tetrol configuration. Unlike

Conduritol A and D, which are meso compounds, Conduritol B is chiral and exists as a pair of
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enantiomers.

(-)-Conduritol B: The levorotatory enantiomer.

(+)-Conduritol B: The dextrorotatory enantiomer.

Conduritol B Epoxide (CBE): The 1,2-anhydro derivative. The biological activity is highly

stereospecific; however, commercial CBE is often supplied as a racemic mixture (±), relying

on the enzyme's active site to select the eutomer (active enantiomer).

The Active Pharmacophore
The biological potency stems from the epoxide's ability to mimic the oxocarbenium ion

transition state of glucosides.

Target: GBA1 (Lysosomal

-glucocerebrosidase).

Mechanism: The epoxide oxygen interacts with the catalytic acid/base (Glu235 in human

GBA), while the catalytic nucleophile (Glu340) attacks the epoxide ring, forming a stable

covalent ester bond. This irreversibly inactivates the enzyme.[2][3][4]

Biological Activity & Selectivity Profile
The stereoisomers of Conduritol B Epoxide exhibit distinct selectivity profiles. While CBE is

often termed "specific" for GBA1, high concentrations or specific stereoisomers can cross-

react.

Quantitative Inhibition Data
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Off-Target Pharmacology
Researchers must control for GBA2 inhibition. While GBA1 is inhibited at low

M concentrations, GBA2 requires significantly higher concentrations.

Protocol Tip: To selectively measure GBA1 activity in a crude lysate containing both GBA1

and GBA2, pre-incubate with Conduritol B Epoxide (inhibits GBA1) versus Miglustat (NB-

DNJ) (inhibits GBA2).

Synthesis & Enzymatic Resolution
Accessing enantiopure (-)-Conduritol B is critical for synthesizing single-enantiomer probes.

The most robust method utilizes enzymatic resolution (kinetic resolution) of racemic precursors.

Synthesis Workflow (Graphviz)
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page

Caption: Kinetic resolution pathway for isolating (-)-Conduritol B precursors for active epoxide

synthesis.

Protocol: Enzymatic Resolution of Conduritol B
Acetates
Objective: Isolate (-)-Conduritol B from a racemic mixture.

Substrate Preparation: Acetylate racemic Conduritol B (pyridine/Ac2O) to obtain tetra-O-

acetyl-conduritol B.

Enzymatic Hydrolysis:

Suspend the racemate in phosphate buffer (pH 7.0) with organic co-solvent (e.g., 10%

acetone).

Add Lipase from Candida antarctica (Novozym 435).

Incubate at 30°C with orbital shaking.

Monitoring: Monitor reaction progress via chiral HPLC or specific rotation. The lipase

selectively hydrolyzes the ester of the (-)-enantiomer (or (+)- depending on specific lipase

strain, verify with standard).
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Separation: Stop reaction at 50% conversion. Extract the mixture. The hydrolyzed alcohol is

separated from the unreacted ester via silica gel chromatography.

Experimental Protocols
GBA1 Irreversible Inhibition Assay
This protocol validates the activity of (-)-Conduritol B Epoxide against lysosomal

glucocerebrosidase.

Materials:

Enzyme: Recombinant human GBA1 (Imiglucerase) or cell lysate.

Substrate: 4-Methylumbelliferyl

-D-glucopyranoside (4-MU-Glc).

Inhibitor: Conduritol B Epoxide (CBE).[1][3][4][5][6][7][8][9]

Stop Solution: 0.2 M Glycine-NaOH, pH 10.7.

Step-by-Step Protocol:

Pre-incubation (Critical for Irreversible Inhibitors):

Prepare 100

L of enzyme solution in McIlvaine buffer (pH 5.2) containing 0.25% sodium taurocholate
and 0.1% Triton X-100.

Add CBE at varying concentrations (0.1 nM to 100

M).

Incubate for 30 minutes at 37°C.Note: Without pre-incubation, IC50 values will shift due to

the time-dependent covalent bond formation.

Substrate Addition:
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Add 50

L of 4-MU-Glc (3 mM stock).

Incubate for 30–60 minutes at 37°C.

Termination & Readout:

Add 150

L of Stop Solution (High pH ionizes 4-MU).

Measure fluorescence: Ex 365 nm / Em 445 nm.

Data Analysis:

Plot Log[Inhibitor] vs. % Activity.

Calculate

if performing a kinetic analysis of inactivation.

Mechanism of Inactivation Diagram

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Caption: Mechanism-based inactivation of GBA1 by Conduritol B Epoxide via nucleophilic

attack.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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